The benefits of mixed-mode chromatography columns for separation of peptides and protein digests
Monatshefte für Chemie - Chemical Monthly Pub Date: 2023-06-08 DOI: 10.1007/s00706-023-03088-x
Abstract
In this work, the evaluation and comparison of mixed-mode chromatography and reversed-phase chromatography for separation of peptides and protein digests have been performed. The effects of pH of aqueous part of mobile phase as well as the effects of organic modifier on retention, resolution, and peak shape were investigated on several columns including three mixed-mode columns possessing reversed-phase/anion-exchange mechanism, two reversed-phase octadecyl columns, and one column with mixed-mode reversed-phase/anion-exchange character only in defined pH range. The set of peptides varying in their polarity, length, amino acid sequence, and charge state, namely dipeptides, N-blocked dipeptides, and oligopeptides, was selected to describe the chromatographic behavior under different conditions properly. These measurements showed the potential of mixed-mode chromatography columns for analysis of differently charged peptides in a single run. The applicability of the tested conditions has been verified by the analysis of cytochrome C digested fragments. Two types of samples were analyzed and compared, i.e., commercial cytochrome C digested standard and cytochrome C digested via trypsin spin columns. The obtained results point to the necessity of using mass spectrometry detection because of large number of unknown peaks in cytochrome C digested standard, probably originating from chymotryptic and miscleavage activities.Graphical abstractRecommended Literature
- [1] Calcium oxalate precipitation by diffusion using laminar microfluidics: toward a biomimetic model of pathological microcalcifications†
- [2] Characterization of Cu2SnS3 polymorphism and its impact on optoelectronic properties
- [3] Challenges Associated with Investigating Salmonella Enteritidis with Low Genomic Diversity in New York State: The Impact of Adjusting Analytical Methods and Correlation with Epidemiological Data.
- [4] Characterization of ion-irradiated poly-l-lactic acid using nano-cutting
- [5] Change of the isoelectric point of hemoglobin at the air/water interface probed by the orientational flip-flop of water molecules†
- [6] Bromine anion-induced synthesis of copper nanoplates and their recyclable catalytic activity towards 4-nitrophenol reduction†
- [7] Cadmium benzylphosphonates – the close relationship between structure and properties†
- [8] Attitudes and beliefs of French consumers towards innovative food products that mix dairy and plant-based components
- [9] C to H effective ratio as a descriptor for co-processing light oxygenates and CH4 on Mo/H-ZSM-5†
- [10] Cellular target identification of Withangulatin A using fluorescent analogues and subsequent chemical proteomics†
